4-bromo-2-(2-methoxyethoxy)pyrimidine
Overview
Description
4-Bromo-2-(2-methoxyethoxy)pyrimidine (4-B2MEP) is an organic compound belonging to the pyrimidine family of compounds. It is a colorless solid that is soluble in most organic solvents. 4-B2MEP is of interest to researchers due to its unique properties and potential applications in various areas of scientific research.
Scientific Research Applications
4-bromo-2-(2-methoxyethoxy)pyrimidine has been studied for its potential applications in various areas of scientific research. It has been used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a ligand in coordination chemistry. Additionally, 4-bromo-2-(2-methoxyethoxy)pyrimidine has been studied for its potential applications in drug delivery, antimicrobial agents, and enzyme inhibition.
Mechanism of Action
The exact mechanism of action of 4-bromo-2-(2-methoxyethoxy)pyrimidine is not fully understood. However, it is known that it is able to interact with certain proteins, enzymes, and other molecules in the body. This interaction can result in various biochemical and physiological effects, depending on the target molecule.
Biochemical and Physiological Effects
4-bromo-2-(2-methoxyethoxy)pyrimidine has been studied for its potential effects on various biochemical and physiological processes. In vitro studies have shown that 4-bromo-2-(2-methoxyethoxy)pyrimidine can inhibit the growth of certain bacteria and fungi. Additionally, 4-bromo-2-(2-methoxyethoxy)pyrimidine has been shown to inhibit the activity of certain enzymes, such as DNA polymerase, and to interfere with the activity of certain proteins involved in signal transduction pathways.
Advantages and Limitations for Lab Experiments
4-bromo-2-(2-methoxyethoxy)pyrimidine is a useful reagent in the laboratory due to its low cost, easy availability, and relatively simple synthesis. Additionally, it is relatively stable and can be stored for extended periods of time. However, 4-bromo-2-(2-methoxyethoxy)pyrimidine is toxic and should be handled with caution. Additionally, the precise mechanism of action of 4-bromo-2-(2-methoxyethoxy)pyrimidine is not fully understood, which can limit its applications in certain experiments.
Future Directions
Given the potential applications of 4-bromo-2-(2-methoxyethoxy)pyrimidine in various areas of scientific research, there are many possible future directions for research. These include further studies on the mechanism of action of 4-bromo-2-(2-methoxyethoxy)pyrimidine, the development of new synthetic methods for the production of 4-bromo-2-(2-methoxyethoxy)pyrimidine, and the exploration of new applications for 4-bromo-2-(2-methoxyethoxy)pyrimidine in drug delivery, antimicrobial agents, and enzyme inhibition. Additionally, further studies on the biochemical and physiological effects of 4-bromo-2-(2-methoxyethoxy)pyrimidine could lead to the development of new therapeutic agents.
Synthesis Methods
4-bromo-2-(2-methoxyethoxy)pyrimidine can be synthesized from 4-bromopyrimidine, 2-methoxyethanol, and a base such as sodium hydroxide. The reaction involves the condensation of the two reactants in the presence of a base to form 4-bromo-2-(2-methoxyethoxy)pyrimidine. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, at room temperature. The reaction is relatively straightforward and can be completed in a few hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromo-2-(2-methoxyethoxy)pyrimidine can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2,4-dihydroxypyrimidine", "4-bromo-2-(2-methoxyethoxy)benzaldehyde", "potassium carbonate", "dimethyl sulfate", "acetic anhydride", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: 2,4-dihydroxypyrimidine is reacted with 4-bromo-2-(2-methoxyethoxy)benzaldehyde in the presence of potassium carbonate to form 4-bromo-2-(2-methoxyethoxy)pyrimidine-5-carbaldehyde.", "Step 2: The resulting aldehyde is then treated with dimethyl sulfate and sodium hydroxide to form the corresponding methyl pyrimidine derivative.", "Step 3: The methyl pyrimidine derivative is then reacted with acetic anhydride in the presence of sodium hydroxide to form the final product, 4-bromo-2-(2-methoxyethoxy)pyrimidine." ] } | |
CAS RN |
2138037-71-3 |
Product Name |
4-bromo-2-(2-methoxyethoxy)pyrimidine |
Molecular Formula |
C7H9BrN2O2 |
Molecular Weight |
233.1 |
Purity |
95 |
Origin of Product |
United States |
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